molecular formula C10H12ClNOS B2371809 3-amino-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride CAS No. 1029989-52-3

3-amino-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride

Cat. No. B2371809
CAS RN: 1029989-52-3
M. Wt: 229.72
InChI Key: LJTIESBIHMPORZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a chemical substance with the CAS Number: 14106-17-3 . It has a molecular weight of 215.7 and is offered by Benchchem for various applications.

Scientific Research Applications

Synthesis and Properties

  • Synthesis Pathways and Chemical Properties :
    • The synthesis of related compounds, such as 3-amino-6-methoxy-3,4-dihydro-2H-[1]benzopyran-4-one hydrochloride, has been explored. This compound, a dopamine D3 receptor selective agonist intermediate, is prepared using cost-effective reagents and efficient reaction conditions (C. Jin, 2006).
    • Other related compounds, like 3-aminomethyl-1,2,4-benzothiadiazine-1,1-dioxide and its hydrochloride monohydrate, have been structurally studied, indicating the potential for diverse synthesis pathways and structural applications (G. Bombieri et al., 1990).

Chemical Transformations and Reactions

  • Chemical Reactions and Transformations :
    • Research has delved into the reactions of 4H-1-benzothiopyran-4-ones with dimethyl sulfate, showcasing differences in reactivity and product formation based on heteroatom and carbonyl group variations. This study contributes to understanding the reactivity of structurally similar compounds (H. Nakazumi & T. Kitao, 1979).

Biological Applications

  • Potential Biological and Medicinal Applications :
    • While direct studies on 3-amino-6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride are limited, research on related compounds, like 3-aminomethyl-1,2,4-benzothiadiazine-1,1-dioxide, demonstrates applications in medicinal chemistry, particularly in structural studies for potential drug development (G. Bombieri et al., 1990).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. It has hazard statements H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

3-amino-6-methyl-2,3-dihydrothiochromen-4-one;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11NOS.ClH/c1-6-2-3-9-7(4-6)10(12)8(11)5-13-9;/h2-4,8H,5,11H2,1H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AEFXANQIHVNPNH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)SCC(C2=O)N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12ClNOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

229.73 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.